Cas no 1807190-74-4 (3,4-Difluoro-2-methoxymandelic acid)

• Product Name: 3,4-Difluoro-2-methoxymandelic acid
• CAS No: 1807190-74-4
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 4942370
• PubChem ID: 117310475
• Update Time: 2025-05-23

3,4-Difluoro-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-methoxymandelic acid

• Inchi： 1S/C9H8F2O4/c1-15-8-4(7(12)9(13)14)2-3-5(10)6(8)11/h2-3,7,12H,1H3,(H,13,14)
• InChI Key： QNCWLAJREGKQTM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1
• Topological Polar Surface Area: 66.8

Additional information on 3,4-Difluoro-2-methoxymandelic acid

3,4-Difluoro-2-methoxymandelic Acid: A Comprehensive Overview

The compound with CAS No. 1807190-74-4, known as 3,4-Difluoro-2-methoxymandelic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a mandelic acid backbone substituted with fluorine atoms at the 3 and 4 positions and a methoxy group at the 2 position. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3,4-Difluoro-2-methoxymandelic Acid in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing novel therapeutic agents targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors. These findings underscore the importance of further investigating the compound's pharmacokinetic and pharmacodynamic properties to evaluate its suitability as a drug candidate.

In addition to its pharmacological applications, 3,4-Difluoro-2-methoxymandelic Acid has also been studied for its role in materials science. The fluorine atoms in its structure contribute to its high stability and reactivity, making it a promising candidate for use in the development of advanced materials such as polymers and coatings. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use in creating nanostructured materials with enhanced mechanical and thermal properties.

The synthesis of 3,4-Difluoro-2-methoxymandelic Acid involves a multi-step process that typically begins with the preparation of mandelic acid derivatives. The introduction of fluorine atoms at the 3 and 4 positions is achieved through electrophilic substitution reactions, while the methoxy group is introduced via nucleophilic substitution or alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The biological activity of 3,4-Difluoro-2-methoxymandelic Acid has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, which suggest its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, recent research has explored its ability to modulate cellular signaling pathways involved in cancer progression, highlighting its potential as an anticancer agent.

In conclusion, 3,4-Difluoro-2-methoxymandelic Acid (CAS No. 1807190-74-4) is a versatile compound with a wide range of applications in chemistry, pharmacology, and materials science. Its unique structure and chemical properties make it an attractive target for further research and development. As new insights into its biological activity and synthetic methods continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.